Cas no 1019538-79-4 ((cyclopropylmethyl)[(4-fluorophenyl)methyl]amine)

• Product Name: (cyclopropylmethyl)[(4-fluorophenyl)methyl]amine
• CAS No: 1019538-79-4
• Molecular Formula: C₁₁H₁₄NF
• Molecular Weight: 179.23396
• CID: 858433
• PubChem ID: 28430451

(cyclopropylmethyl)[(4-fluorophenyl)methyl]amine Properties

Names and Identifiers

• N-(CyclopropylMethyl)-4-fluoro-benzylaMine
• N-(Cyclopropylmethyl)-5-fluoro-benzylamine
• 1-Cyclopropyl-N-[(4-fluorophenyl)methyl]methanamine
• (cyclopropylmethyl)[(4-fluorophenyl)methyl]amine
• 1-Cyclopropyl-N-(4-fluorobenzyl)methanamine
• EN300-78455
• A1-06014
• Z334882552
• CS-0439865
• C77710
• AKOS000228004
• 1019538-79-4
• F2158-1970

• InChIKey： JMKBYKGNJPSQPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14FN/c12-11-5-3-10(4-6-11)8-13-7-9-1-2-9/h3-6,9,13H,1-2,7-8H2
• SMILES： C1CC1CNCC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 179.111027613g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.111027613g/mol
• Heavy Atom Count: 13
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 247.5±15.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 103.5±20.4 °C
• Density: 1.1±0.1 g/cm3